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For researchers, scientists, and drug development professionals, selecting a highly specific and
reliable antibody is paramount for accurate and reproducible results. This guide provides a
comparative analysis of commercially available and research-grade antibodies targeting
ADAM17 (A Disintegrin and Metalloproteinase 17), also known as TACE (Tumor Necrosis
Factor-a Converting Enzyme). We delve into their cross-reactivity, performance in various
applications, and provide standardized experimental protocols to aid in your research
endeavors.

ADAML17 is a critical sheddase involved in the processing of numerous cell surface proteins,
playing a pivotal role in signaling pathways that govern inflammation, cell proliferation, and
migration. Its close structural homology to other ADAM family members, particularly ADAM10,
presents a significant challenge in the development and selection of specific antibodies. This
guide aims to provide clarity by summarizing available data on antibody performance and
cross-reactivity.

Performance Comparison of ADAM17 Antibodies

The following tables summarize the specifications and available cross-reactivity data for a

selection of commercially available and research-grade ADAM17 antibodies. It is important to
note that direct head-to-head comparative studies with quantitative cross-reactivity data for a
wide range of commercial antibodies are limited. Much of the available information is derived
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from individual product datasheets and research articles focusing on newly developed
antibodies.

Table 1: Comparison of Commercially Available ADAM17 Antibodies
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) WB, IHC-P, Human, ADAMSs,
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IP, ICC/IF Rat, Pig but
guantitative
data is not
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No specific

Flow Cross-

Monoclonal Human, o
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IF, IHC data
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Specificity

Thermo demonstrat
] ) WB, IHC Human,
Fisher PA5-27395  Polyclonal Rabbit ed by
L P) Mouse, Rat
Scientific knockout
validation.
WB, IHC N
_ No specific
Recombina (P), IHC
Thermo Cross-
] MAS5- nt ) (F), ICC/IF,  Human, o
Fisher Rabbit reactivity
S 32572 Monoclonal Flow Mouse, Rat
Scientific data
(JM10-35) Cytometry, ]
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IP
No specific
Cross-

. 24620-1- _ o
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Proteintech

68725-1-Ig

Monoclonal

Mouse

Human,
WB, ELISA
Mouse

No specific
Cross-
reactivity
data

provided.

R&D

Systems

AF9301

Polyclonal

Goat

WB, IHC Human

No specific
cross-
reactivity
data

provided.

R&D

Systems

MAB9301

Monoclonal
(111633)

Mouse

Flow
Cytometry, Human

WB, ELISA

Less than
5% cross-
reactivity
with
recombina
nt human
ADAMS, 9,
15 and
recombina
nt mouse
ADAM10
observed
in direct
ELISAs.

Merck
Millipore

AB19027

Polyclonal

Rabbit

Human,
WB, ICC
Mouse

No specific
Cross-
reactivity
data

provided.

Table 2: Performance of Select Research-Grade Monoclonal ADAM17 Antibodies
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Species
. oo . Known Cross-
Antibody Description Reactivity o Reference
Reactivity Data
(Tested)
Not specified
Inhibitory against other
MEDI3622 ] Human, Mouse ]
antibody ADAMS in the
provided text.
Inhibitory . .
) Did not bind to
antibody that
] ADAM10 or
preferentially )
D8P1C1 ) Human, Mouse ADAM19 in
recognizes
ELISA-based
ADAM17 on ]
screening.
cancer cells.
Did not bind to
o ADAM10 or
Inhibitory )
D5P2A11 ) Human, Mouse ADAM19 in
antibody.
ELISA-based
screening.

ADAM17 Signaling Pathways

ADAML17 is a key regulator of multiple signaling pathways through the shedding of various

transmembrane proteins. Understanding these pathways is crucial for interpreting experimental

results.
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ADAM17 Signaling Pathways
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Caption: ADAM17-mediated shedding of transmembrane proteins and subsequent activation of
downstream signaling pathways.
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Experimental Workflow for Assessing Antibody
Cross-Reactivity

A critical step in validating an ADAM17 antibody is to assess its cross-reactivity against other
closely related ADAM family members, such as ADAM10. The following diagram outlines a
general workflow for this purpose.

 To cite this document: BenchChem. [Navigating the ADAM17 Antibody Landscape: A
Comparative Guide to Specificity and Performance]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12418300#cross-reactivity-of-adam17-
antibodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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